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Compound of Interest

Methyl 5-hydroxy-4-
Compound Name:
methylpicolinate

cat. No.: B11913521

An In-depth Technical Guide to Methyl 5-
hydroxy-4-methylpicolinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-hydroxy-4-methylpicolinate is a pyridine derivative with potential applications in
chemical synthesis and drug discovery. This document provides a concise overview of its
fundamental chemical identifiers. Extensive searches for detailed experimental protocols,
guantitative data, and specific biological pathways involving this compound have yielded limited
publicly available information at this time.

Chemical Identity

A crucial first step in the research and development of any chemical entity is its unambiguous
identification. This section provides the key identifiers for Methyl 5-hydroxy-4-
methylpicolinate.

CAS Number

The Chemical Abstracts Service (CAS) registry number is a unique numerical identifier
assigned to every chemical substance.
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Compound Name CAS Number
Methyl 5-hydroxy-4-methylpicolinate 1211530-55-0
IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name provides a standardized
and systematic way of naming chemical compounds based on their molecular structure.

Common Name IUPAC Name

o methyl 5-hydroxy-4-methylpyridine-2-
Methyl 5-hydroxy-4-methylpicolinate
carboxylate

Experimental Data and Protocols

A comprehensive search of scientific literature and chemical databases was conducted to
collate experimental data and detailed protocols related to Methyl 5-hydroxy-4-
methylpicolinate. This includes efforts to find information on:

Synthetic procedures and characterization data (e.g., NMR, IR, Mass Spectrometry).

Physicochemical properties (e.g., melting point, boiling point, solubility).

Pharmacokinetic and pharmacodynamic profiles.

Toxicology and safety data.

Despite these efforts, detailed, publicly accessible experimental protocols and quantitative data
for this specific compound are not readily available in the current body of scientific literature.

Signaling Pathways and Biological Activity

Investigations were performed to identify any known biological targets or signaling pathways
modulated by Methyl 5-hydroxy-4-methylpicolinate. The objective was to provide a visual
representation of its mechanism of action for researchers in drug development.
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At present, there are no published studies that delineate the specific signaling pathways or
biological activities of Methyl 5-hydroxy-4-methylpicolinate.

Logical Workflow for Further Research

Given the limited available data, a logical workflow for researchers interested in this compound

is proposed. This workflow outlines the necessary steps to characterize the compound and
explore its potential applications.
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Caption: Proposed research workflow for Methyl 5-hydroxy-4-methylpicolinate.
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Conclusion

While the fundamental identifiers for Methyl 5-hydroxy-4-methylpicolinate, namely its CAS
number and IUPAC name, have been established, a significant gap exists in the publicly
available scientific literature regarding its experimental properties and biological functions. This
document serves as a foundational reference and highlights the opportunity for further research
to elucidate the characteristics and potential applications of this compound. Researchers are
encouraged to use the proposed workflow as a starting point for their investigations.

 To cite this document: BenchChem. ['CAS number and IUPAC name for Methyl 5-hydroxy-4-
methylpicolinate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11913521#cas-number-and-iupac-name-for-methyl-
5-hydroxy-4-methylpicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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